Cas no 1794979-66-0 (1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11)

• Product Name: 1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11
• CAS No: 1794979-66-0
• CID: 4551908
• Update Time: 2025-11-06

1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11 Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11

Additional information on 1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11

1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11: A Comprehensive Overview

1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11 is a highly specialized compound with the CAS number 1794979-66-0. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The d11 designation indicates that this compound contains deuterium, which is often utilized in research to study molecular dynamics and interactions through techniques such as nuclear magnetic resonance (NMR) spectroscopy.

The molecular structure of 1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11 is characterized by a urea group connected to a cyclohexyl moiety and a p-sulfamoylphenethyl group. The cyclohexyl ring provides stability and rigidity to the molecule, while the p-sulfamoylphenethyl group introduces hydrophilic properties, enhancing solubility and bioavailability. Recent studies have highlighted the importance of such structural features in optimizing pharmacokinetic profiles for therapeutic agents.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. Researchers have explored its use in constructing bioactive molecules with enhanced selectivity and efficacy. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that analogs of 1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11 exhibit promising activity against certain enzyme targets, suggesting their potential in developing novel therapeutics.

In terms of synthesis, the preparation of 1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11 involves a multi-step process that combines principles from organic synthesis and isotopic labeling. The incorporation of deuterium into the molecule requires precise control over reaction conditions to ensure high isotopic purity. This compound serves as an excellent example of how modern synthetic techniques can be employed to tailor molecular properties for specific applications.

From an analytical standpoint, the use of deuterium in 1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11 facilitates advanced characterization techniques such as deuterium exchange mass spectrometry (DXMS). This allows researchers to gain insights into molecular interactions and conformational changes, which are critical for understanding drug-receptor binding mechanisms.

Moreover, the integration of cyclohexyl and sulfamoylphenethyl groups into a single molecule creates a unique balance between lipophilicity and hydrophilicity. This balance is essential for designing drugs that can effectively cross biological membranes while maintaining solubility in aqueous environments. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, further accelerating drug discovery efforts.

In conclusion, 1-Cyclohexyl-3-(p-sulfamoylphenethyl)urea-d11 represents a cutting-edge compound with significant implications for both academic research and industrial applications. Its versatile structure, combined with the benefits of deuterium labeling, positions it as a valuable tool in advancing our understanding of molecular behavior and therapeutic design.